![molecular formula C15H21N3O B7500662 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one](/img/structure/B7500662.png)
1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one
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Overview
Description
1-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one, also known as PDSP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PDSP is a spirocyclic compound that is synthesized through a multistep process involving the reaction of various chemicals.
Scientific Research Applications
1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been shown to have neuroprotective effects and can inhibit the aggregation of amyloid-beta peptides, which are involved in the pathogenesis of Alzheimer's disease. This compound has also been shown to have antipsychotic effects and can modulate dopamine, serotonin, and glutamate receptors, which are involved in the pathogenesis of schizophrenia.
Mechanism of Action
1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one exerts its therapeutic effects by modulating various receptors in the brain, including dopamine, serotonin, and glutamate receptors. This compound acts as an antagonist at the D2 dopamine receptor, which is involved in the pathogenesis of schizophrenia. This compound also acts as an agonist at the 5-HT1A serotonin receptor, which has been implicated in the pathogenesis of depression and anxiety. This compound also modulates the N-methyl-D-aspartate (NMDA) glutamate receptor, which is involved in the pathogenesis of various neurological diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the brain. This compound can increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the survival and growth of neurons. This compound can also increase the levels of cyclic adenosine monophosphate (cAMP), which is a signaling molecule that regulates various physiological processes in the brain, including synaptic plasticity and gene expression.
Advantages and Limitations for Lab Experiments
1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has several advantages for lab experiments, including its high potency and selectivity for various receptors in the brain. This compound is also stable and can be easily synthesized in large quantities. However, this compound has some limitations, including its poor solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one research, including its potential use as a therapeutic agent in various neurological diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound can also be used as a tool compound to study the mechanisms of various receptors in the brain. Future research should focus on optimizing the synthesis of this compound and developing new derivatives with improved pharmacological properties. Overall, this compound is a promising compound that has the potential to make significant contributions to the field of neuroscience research.
Synthesis Methods
The synthesis of 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one involves the reaction of 2,4-dichloroquinazoline with piperidine in the presence of a base to form the intermediate 2,4-dichloroquinazoline-3-oxide. This intermediate is then reacted with 2-propanol and a base to form this compound. The final product is purified through a series of recrystallization steps to obtain a pure compound.
properties
IUPAC Name |
1'-propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O/c1-11(2)18-9-7-15(8-10-18)16-13-6-4-3-5-12(13)14(19)17-15/h3-6,11,16H,7-10H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXZGINLNPCHZCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC2(CC1)NC3=CC=CC=C3C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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